Cas no 2253965-13-6 (DNP-PEG3-CH2 NHS ester)

• Product Name: DNP-PEG3-CH2 NHS ester
• CAS No: 2253965-13-6
• MF: C₁₈H₂₂N₄O₁₁
• MW: 470.387485027313
• CID: 6806813
• PubChem ID: 154776133
• Update Time: 2025-04-19

DNP-PEG3-CH2 NHS ester Chemical and Physical Properties

Names and Identifiers

• 2253965-13-6
• (2,5-dioxopyrrolidin-1-yl) 2-[2-[2-[2-(2,4-dinitroanilino)ethoxy]ethoxy]ethoxy]acetate
• DNP-PEG3-CH2 NHS ester

• Inchi： 1S/C18H22N4O11/c23-16-3-4-17(24)20(16)33-18(25)12-32-10-9-31-8-7-30-6-5-19-14-2-1-13(21(26)27)11-15(14)22(28)29/h1-2,11,19H,3-10,12H2
• Inchi： InChI=1S/C18H22N4O11/c23-16-3-4-17(24)20(16)33-18(25)12-32-10-9-31-8-7-30-6-5-19-14-2-1-13(21(26)27)11-15(14)22(28)29/h1-2,11,19H,3-10,12H2
• InChI Key： ZQCSXVLEQQLRBE-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC(=O)ON1C(CCC1=O)=O)CCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
• SMILES： C1CC(=O)N(C1=O)OC(=O)COCCOCCOCCNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 470.12850753Da
• Monoisotopic Mass: 470.12850753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 195Ų